(2-Cyano-4-methoxy-phenyl)-acetic acid methyl ester

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: methyl 2-(2-cyano-4-methoxyphenyl)acetate
• InChI: InChI=1S/C11H11NO3/c1-14-10-4-3-8(6-11(13)15-2)9(5-10)7-12/h3-5H,6H2,1-2H3
• InChI Key: SXBSAVITBSYNCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC(=O)OC)C#N

Description

(2-Cyano-4-methoxy-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a microwave vial was added (2-bromo-4-methoxy-phenyl)-acetic acid methyl ester (200 mg, 0.77 mmol), copper (I) cyanide (138 mg, 1.54 mmol), a stir bar and 1 mL of N-methyl-pyrrolidinone. The vial was capped and heated at 170° C. for 15 minutes in a microwave reactor. The resulting dark solution was purified directly on an ISCO (Teledyne Isco Inc., Lincoln Nebr.) 12 g column using a 0-20% MeOH in dichloromethane gradient. The desired product eluted in 100% dichloromethane to give 120 mg (76%) of (2-cyano-4-methoxy-phenyl)-acetic acid methyl ester as an orange oil.